[(Pyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile

• CAS No.: 647839-40-5
• Molecular Formula: C12H10F3N3
• Molecular Weight: 253.22 g/mol
• IUPAC Name: 2-(pyridin-2-ylmethyl)-2-(3,3,3-trifluoropropyl)propanedinitrile
• InChI: InChI=1S/C12H10F3N3/c13-12(14,15)5-4-11(8-16,9-17)7-10-3-1-2-6-18-10/h1-3,6H,4-5,7H2
• InChI Key: BNEMBCMRKHGKMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC(CCC(F)(F)F)(C#N)C#N

Description

[(Pyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile is a useful research compound. Its molecular formula is C12H10F3N3 and its molecular weight is 253.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Chloromethyl)pyridine hydrochloride (303 mg) was suspended in N,N-dimethylformamide (3 ml), potassium carbonate (256 mg) was added thereto, and the mixture was stirred. Then, to the suspension was added a solution of (3,3,3-trifluoropropyl)malononitrile (300 mg) in N,N-dimethylformamide (3 ml), and further thereto was added potassium carbonate (256 mg), followed by stirring overnight at room temperature. To the reaction mixture was added water, and extracted with ethyl acetate. The organic layer was washed successively with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue obtained was subjected to silica gel column chromatography to give 270 mg of 2-((2-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile represented by the following formula (hereinafter referred to as the present invention compound (5)).